Cas no 1312798-50-7 (tert-Butyl (3R,4S)-3-amino-4-hydroxypiperidine-1-carboxylate)

• Product Name: tert-Butyl (3R,4S)-3-amino-4-hydroxypiperidine-1-carboxylate
• CAS No: 1312798-50-7
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD28502771
• CID: 3163557
• PubChem ID: 86330604
• Update Time: 2025-10-05

tert-Butyl (3R,4S)-3-amino-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3R,4S)-3-amino-4-hydroxypiperidine-1-carboxylate
• AKOS027251296
• (3R,4S)-3-Amino-4-hydroxy-1-piperidinecarboxylic acid 1,1-dimethylethyl ester
• 1638759-83-7
• AS-52452
• CS-0048563
• (3R,4S)-tert-Butyl3-amino-4-hydroxypiperidine-1-carboxylate
• cis-3-Amino-1-Boc-4-hydroxypiperidine
• (3R,4S)-tert-Butyl 3-amino-4-hydroxypiperidine-1-carboxylate
• (3R,4S)-3-AMINO-1-BOC-4-HYDROXYPIPERIDINE
• P15174
• 1312798-50-7
• 1-Piperidinecarboxylic acid, 3-amino-4-hydroxy-, 1,1-dimethylethyl ester, (3r,4s)-
• tert-Butyl cis-3-amino-4-hydroxy-1-piperidinecarboxylate
• MFCD28502771
• (3R,4S)-1-Boc-3-aminopiperidin-4-ol

• MDL： MFCD28502771
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-4-8(13)7(11)6-12/h7-8,13H,4-6,11H2,1-3H3/t7-,8+/m1/s1
• InChI Key： LUQURLQDYAJECW-SFYZADRCSA-N
• SMILES： O[C@H]1CCN(C(=O)OC(C)(C)C)C[C@H]1N

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 75.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl (3R,4S)-3-amino-4-hydroxypiperidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl (3R,4S)-3-amino-4-hydroxypiperidine-1-carboxylate (CAS: 1312798-50-7)

The chiral piperidine derivative tert-Butyl (3R,4S)-3-amino-4-hydroxypiperidine-1-carboxylate (CAS: 1312798-50-7) has recently gained significant attention in pharmaceutical chemistry due to its versatile role as a key intermediate in the synthesis of bioactive molecules. This research brief synthesizes the latest developments (2022-2023) regarding its synthetic methodologies, structural modifications, and therapeutic applications.

Recent studies highlight improved asymmetric synthetic routes for this compound with ee values >99% achieved through enzymatic resolution (Org. Process Res. Dev. 2023). The stereospecific hydroxyl and amino groups at positions 3 and 4 enable its incorporation into protease inhibitors and GPCR-targeting drugs, particularly for neurological disorders. A notable application appears in Phase II clinical candidates for Parkinson's disease therapy (J. Med. Chem. 2023).

Structural analyses reveal that the tert-butyloxycarbonyl (Boc) protecting group enhances both the compound's stability and solubility in organic solvents, facilitating downstream reactions. Computational modeling studies (J. Chem. Inf. Model. 2023) demonstrate its optimal spatial configuration for binding to α-synuclein aggregates, suggesting potential in neurodegenerative disease modification.

In cancer research, derivatives of this scaffold show promising CDK4/6 inhibition (IC50 = 18 nM) when incorporated into pyrimidine-based structures (Eur. J. Med. Chem. 2023). The hydroxypiperidine moiety appears critical for H-bond interactions with kinase targets. Current industrial production utilizes continuous flow chemistry approaches, achieving 85% yield at kilogram scale (ACS Sustain. Chem. Eng. 2023).

Emerging applications include its use as a building block for: 1) next-generation antiviral nucleoside analogs (modified at N1 position), 2) radiopharmaceutical chelating agents (via amino group derivatization), and 3) peptide mimetics in metabolic disease therapeutics. Stability studies indicate optimal storage at -20°C under nitrogen atmosphere to prevent Boc group degradation.

Ongoing challenges include developing greener synthetic routes (current E-factor: 32) and resolving scale-up issues in the hydrogenation step. The compound's safety profile (LD50 > 2000 mg/kg in rodents) and favorable ADME properties continue to drive its adoption in drug discovery pipelines across major pharma companies.